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Compound of Interest

Compound Name: Iron(III) perchlorate hydrate

Cat. No.: B098410 Get Quote

For researchers, scientists, and drug development professionals utilizing iron(III) perchlorate,

an objective evaluation of its environmental impact is crucial for responsible chemical use and

the exploration of safer alternatives. This guide provides a comparative analysis of iron(III)

perchlorate and other common iron(III) salts—namely iron(III) chloride, iron(III) sulfate, and

iron(III) nitrate—with a focus on their environmental fate and ecotoxicological effects. The

information presented is supported by available experimental data and standardized testing

protocols.

Comparative Ecotoxicity Data
The following tables summarize the available quantitative data on the acute toxicity of iron(III)

perchlorate and its alternatives to key environmental indicator species. The data is primarily

presented as the median lethal concentration (LC50), which is the concentration of a substance

that is lethal to 50% of a test population over a specified period.

Table 1: Acute Toxicity to Aquatic Invertebrates (Daphnia magna)
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Substance 48-hour LC50 (mg/L) Reference

Iron(III) Perchlorate Data not available

Iron(III) Chloride 6.47 - 27.9 [1][2]

Iron(III) Sulfate 28 (total Fe) [3]

Iron(III) Nitrate Data not available

Perchlorate (as KClO₄) 5 mM (approx. 693 mg/L) [4]

Table 2: Acute Toxicity to Fish (Lepomis macrochirus - Bluegill Sunfish)

Substance 96-hour LC50 (mg/L) Reference

Iron(III) Perchlorate Data not available

Iron(III) Chloride Data not available

Iron(III) Sulfate Data not available

Iron(III) Nitrate Data not available

Perchlorate Data not available

Table 3: Acute Toxicity to Soil Organisms (Eisenia fetida - Earthworm)

Substance 14-day LC50 (mg/kg soil) Reference

Iron(III) Perchlorate Data not available

Iron(III) Chloride Data not available

Iron(III) Sulfate Data not available

Iron(III) Nitrate Data not available

Perchlorate (as KClO₄) 56 mM (approx. 7769 mg/kg) [4]

Note: The lack of specific ecotoxicity data for iron(III) perchlorate and iron(III) nitrate for these

standard test organisms is a significant data gap. The toxicity of perchlorate is presented from
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a study using potassium perchlorate.

Environmental Fate and Impact
Iron(III) Perchlorate: The primary environmental concern with iron(III) perchlorate stems from

the perchlorate anion (ClO₄⁻). Perchlorate is highly soluble in water, mobile in soil and

groundwater, and very persistent in the environment.[5][6] It does not readily biodegrade and

can contaminate drinking water sources and accumulate in plants.[5][6] The iron(III) cation,

under most environmental conditions, will hydrolyze to form insoluble iron hydroxides, which

can precipitate and affect aquatic habitats.

Alternative Iron(III) Salts:

Iron(III) Chloride: This salt is also highly soluble in water. In aquatic environments, the ferric

ion can hydrolyze, leading to a decrease in pH and the formation of iron hydroxides. These

precipitates can physically damage the gills of aquatic organisms.[3][7]

Iron(III) Sulfate: Similar to iron(III) chloride, iron(III) sulfate is soluble in water and the ferric

ion will hydrolyze. Studies have shown that iron sulfate can be toxic to fish, with the primary

mechanism of toxicity being the physical clogging of gills by iron precipitates.[3]

Iron(III) Nitrate: As a nitrate-containing compound, its use can contribute to nutrient pollution

(eutrophication) in aquatic ecosystems if released in significant quantities.[8][9] This can lead

to algal blooms and subsequent oxygen depletion.

Mechanisms of Toxicity
Perchlorate: Disruption of Thyroid Hormone Synthesis
The primary mechanism of perchlorate toxicity in vertebrates is the competitive inhibition of the

sodium-iodide symporter (NIS) in the thyroid gland. This disruption interferes with the uptake of

iodide, a crucial component of thyroid hormones (T3 and T4), leading to a cascade of effects

on metabolism, growth, and development.
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Perchlorate's disruption of thyroid hormone synthesis.

Iron: Oxidative Stress and Physical Damage
Excess iron in aquatic environments can be toxic through two primary mechanisms. Firstly, the

formation of insoluble iron(III) hydroxide precipitates can physically damage and clog the gills

of fish and invertebrates, leading to respiratory distress.[3][7] Secondly, at the cellular level,

excess iron can participate in Fenton and Haber-Weiss reactions, leading to the generation of

reactive oxygen species (ROS) and subsequent oxidative stress, which can damage cellular

components like lipids, proteins, and DNA.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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